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Compound of Interest

Compound Name: mTOR inhibitor WYE-28

Cat. No.: B15540991

Introduction

WYE-28 is a potent and selective inhibitor of the mechanistic target of rapamycin (nTOR), a
crucial serine/threonine kinase that regulates cell growth, proliferation, metabolism, and
survival. As an ATP-competitive inhibitor, WYE-28 effectively blocks mTOR signaling pathways.
[1] It demonstrates high selectivity for mTOR with an IC50 of 0.08 nM.[2][3][4] While highly
selective for mTOR, it also exhibits inhibitory activity against PI3Ka with an IC50 of 6 nM.[2][3]
Due to its role in fundamental cellular processes, WYE-28 is a valuable tool for research in
areas such as cancer and cell signaling.[4]

Proper reconstitution of lyophilized WYE-28 is critical for obtaining accurate and reproducible
experimental results. This document provides a detailed protocol for the reconstitution, storage,
and handling of WYE-28 for laboratory use.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of WYE-28.
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Property Value Source
Compound Name WYE-28 [1]

CAS Number 1062172-60-4 [21[31[4]
Molecular Formula C30H34NsOs [21[31[4]
Molecular Weight 586.64 g/mol [21[31[5]
Purity >98% [41[5]
Solubility Soluble in DMSO (60 mg/mL) [4]

Store at -20°C for long-term

Storage (Lyophilized
ge (Lyop ) stability (= 4 years).[1][4]

Store at -20°C forup to 1
Storage (Stock Solution) month or at -80°C for up to 6
months.[2]

Experimental Protocols
Safety Precautions

Before handling WYE-28, it is essential to review the Safety Data Sheet (SDS).[3][4] Always
use appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and
chemical-resistant gloves.[6] Handle the compound in a well-ventilated area or a chemical fume
hood.[6]

Materials and Equipment

e Lyophilized WYE-28 powder in a sealed vial

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Benchtop microcentrifuge
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e \ortex mixer

Reconstitution Protocol for a 10 mM Stock Solution

This protocol details the steps to prepare a 10 mM stock solution of WYE-28.

« Equilibration: Allow the vial of lyophilized WYE-28 to equilibrate to room temperature for at
least 15-20 minutes before opening.[7] This prevents condensation from forming inside the
vial.

o Centrifugation: Briefly centrifuge the vial at a low speed (e.g., 1,000 x g for 1 minute) to
ensure that all the lyophilized powder is collected at the bottom of the vial.[7][8]

e Solvent Calculation: Calculate the volume of DMSO required to achieve the desired 10 mM
concentration. Use the following formula:

Volume (uL) = [Mass of WYE-28 (mg) / Molecular Weight ( g/mol )] x 100,000
Example for 1 mg of WYE-28: Volume (uL) =[1 mg / 586.64 g/mol ] x 100,000 = 170.46 pL

» Dissolution: Carefully add the calculated volume of DMSO to the vial using a calibrated
micropipette.

e Mixing: Cap the vial securely and vortex gently for 10-15 seconds to dissolve the powder.
Visually inspect the solution to ensure it is clear and free of particulates. If necessary, allow
the vial to sit at room temperature for 15-30 minutes with gentle agitation to ensure complete
dissolution.[7]

Storage and Handling of Stock Solution

 Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, it is
highly recommended to aliquot the stock solution into smaller, single-use volumes in sterile
polypropylene tubes.[2]

» Storage Conditions:

o For short-term storage (up to 1 month), store the aliquots at -20°C.[2]
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o For long-term storage (up to 6 months), store the aliquots at -80°C.[2]

o Working Solutions: When preparing working solutions for experiments, dilute the stock
solution with the appropriate cell culture medium or experimental buffer immediately before
use.

Visualizations
Experimental Workflow
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Caption: Workflow for reconstituting lyophilized WYE-28.
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Caption: Simplified PI3K/Akt/mTOR signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. medkoo.com [medkoo.com]

. medchemexpress.com [medchemexpress.com]

. MTOR inhibitor WYE-28 - MedChem Express [bioscience.co.uk]
. caymanchem.com [caymanchem.com]

. calpaclab.com [calpaclab.com]

. hcc.hanwha.co.kr [hce.hanwha.co.kr]

. google.com [google.com]

°
[00] ~ » ol EEN w N =

. Reconstitution & Storage Instructions | Aviva Systems Biology | Avivasysbio.com
[avivasysbio.com]

 To cite this document: BenchChem. [Application Notes: Reconstitution of Lyophilized WYE-
28 for Experimental Use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15540991#reconstituting-lyophilized-wye-28-for-
experimental-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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